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Compound of Interest

(5-Bromopentyl)malonic Acid
Compound Name:

Diethyl Ester

Cat. No.: B162530

Technical Guide: (5-Bromopentyl)malonic acid
diethyl ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (5-Bromopentyl)malonic acid
diethyl ester, a valuable reagent in organic synthesis, particularly in the construction of
complex molecular architectures and in the development of pharmaceutical compounds.

Core Compound Data

(5-Bromopentyl)malonic acid diethyl ester, also known as diethyl (5-bromopentyl)malonate,
is a diester derivative of malonic acid. Its key physical and chemical properties are summarized
below.
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Property Value

Molecular Formula C12H21BrOa4

Molecular Weight 309.2 g/mol

CAS Number 1906-95-2

Appearance Colorless to light yellow liquid
Boiling Point 161 °C at 3 mmHg

Density 1.251 g/cm3

Synthesis of (5-Bromopentyl)malonic acid diethyl
ester

The synthesis of (5-Bromopentyl)malonic acid diethyl ester is typically achieved through the
alkylation of diethyl malonate with a suitable five-carbon electrophile, such as 1,5-
dibromopentane. The following protocol is a representative procedure for this transformation.

Experimental Protocol: Alkylation of Diethyl Malonate

Materials:

Diethyl malonate

e 1,5-dibromopentane

o Sodium ethoxide (can be prepared in situ from sodium metal and absolute ethanol)
e Absolute ethanol

 Diethyl ether

o Saturated sodium chloride solution (brine)

¢ Anhydrous sodium sulfate

¢ Round-bottom flask

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reflux condenser

e Addition funnel

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Apparatus for fractional distillation under reduced pressure
Procedure:

o Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux
condenser and a magnetic stirrer, dissolve sodium metal (1.0 equivalent) in absolute ethanol
under an inert atmosphere (e.g., nitrogen or argon). Allow the reaction to proceed until all the
sodium has dissolved, forming a solution of sodium ethoxide.

o Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl malonate
(1.0 equivalent) dropwise at room temperature. Stir the mixture for approximately 30 minutes
to ensure complete formation of the diethyl malonate enolate.

o Alkylation: Add 1,5-dibromopentane (1.0 equivalent) dropwise to the enolate solution using
an addition funnel. After the addition is complete, heat the reaction mixture to reflux. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the
ethanol under reduced pressure using a rotary evaporator. To the resulting residue, add
water and extract the product with diethyl ether (typically three times).

o Purification:

o Combine the organic extracts and wash them with a saturated sodium chloride solution
(brine) to remove any residual water-soluble impurities.
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o Dry the organic layer over anhydrous sodium sulfate.

o Filter off the drying agent and concentrate the solution under reduced pressure to obtain
the crude product.

o Purify the crude (5-Bromopentyl)malonic acid diethyl ester by fractional distillation
under reduced pressure. The boiling point of the product is approximately 161 °C at 3
mmHg.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of (5-
Bromopentyl)malonic acid diethyl ester.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for (5-Bromopentyl)malonic acid diethyl ester.

 To cite this document: BenchChem. [(5-Bromopentyl)malonic acid diethyl ester molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162530#5-bromopentyl-malonic-acid-diethyl-ester-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/product/b162530?utm_src=pdf-body-img
https://www.benchchem.com/product/b162530?utm_src=pdf-body
https://www.benchchem.com/product/b162530#5-bromopentyl-malonic-acid-diethyl-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b162530#5-bromopentyl-malonic-acid-diethyl-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b162530#5-bromopentyl-malonic-acid-diethyl-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b162530#5-bromopentyl-malonic-acid-diethyl-ester-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b162530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

